Cas no 82158-61-0 ( )

• Product name: &nbsp
• CAS No: 82158-61-0
• MF: C₁₁H₈N₂O₃S₂
• MW: 280.322819709778
• CID: 987488
• PubChem ID: 1420181

  Chemical and Physical Properties

Names and Identifiers

• 2-[(5Z)-4-oxo-5-(pyridin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• AKOS002680079
• 82158-61-0
• NSC409310
• BDBM50431301
• CHEMBL2348825
• 1206831-17-5
• Z44358082
• DTXSID50362903
• NSC-409310
•  

• Inchi： InChI=1S/C11H8N2O3S2/c14-9(15)6-13-10(16)8(18-11(13)17)5-7-1-3-12-4-2-7/h1-5H,6H2,(H,14,15)/b8-5-
• InChI Key： RGJUEHCLCQAVGK-YVMONPNESA-N
• SMILES： C1=CN=CC=C1C=C2C(=O)N(C(=S)S2)CC(=O)O

Computed Properties

• Exact Mass: 279.99763447g/mol
• Monoisotopic Mass: 279.99763447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 128Ų